Cas no 62809-83-0 (Propanoic acid, 2-(3-acetylphenoxy)-2-methyl-, 1-methylethyl ester)

• Product Name: Propanoic acid, 2-(3-acetylphenoxy)-2-methyl-, 1-methylethyl ester
• CAS No: 62809-83-0
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 430712
• PubChem ID: 71382556
• Update Time: 2025-04-19

Propanoic acid, 2-(3-acetylphenoxy)-2-methyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(3-acetylphenoxy)-2-methyl-, 1-methylethyl ester
• propan-2-yl 2-(3-acetylphenoxy)-2-methylpropanoate
• 62809-83-0
• DTXSID90804933

• Inchi： 1S/C15H20O4/c1-10(2)18-14(17)15(4,5)19-13-8-6-7-12(9-13)11(3)16/h6-10H,1-5H3
• InChI Key： QUDBRWTUVHVVTN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(C)=O)C=1)C(C(=O)OC(C)C)(C)C

Computed Properties

• Exact Mass: 264.1362
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6